ovary maturating parsin

• CAS No.: 139246-75-6
• Molecular Formula: C64H86N10O25S
• Synonyms: ovary maturating parsin

Description

Ovary Maturating Parsin (OMP) is a neurohormone first identified and purified from the nervous corpora cardiaca of the African locust, Locusta migratoria migratorioides . This peptide is a fundamental insect gonadotropin, playing a critical role in stimulating ovarian maturation . Its primary research applications include the study of insect reproductive physiology, endocrinology, and developmental biology. The core research value of OMP lies in its ability to induce precocious vitellogenesis (yolk protein synthesis) and stimulate the release of ecdysteroids into the hemolymph, which are essential hormones for coordinating reproductive development . Physically, Lom OMP is composed of 65 amino acids and exists in acidic isoforms with molecular masses of approximately 6.9 kDa, presenting no periodic secondary structure . Homologs, such as those found in the desert locust Schistocerca gregaria (Scg OMPs), demonstrate a high degree of sequence conservation and identical biological effects, including the induction of oocyte growth . OMP is part of a complex neuroendocrine system and is related to other conserved arthropod neuropeptides like neuroparsins, which often have anti-gonadotropic functions, highlighting its specific role as a gonadotropic stimulator . This product is provided for research use only (RUO) and is strictly not intended for diagnostic, therapeutic, or personal use.

Molecular Architecture and Biochemical Characterization of Ovary Maturating Parsin

Ovary Maturating Parsin (OMP) is a pivotal neurohormone in insects, first identified as a gonadotropic factor responsible for influencing ovarian maturation. nih.govnih.gov Initially purified from the nervous corpora cardiaca of the African locust, Locusta migratoria, OMP has since been characterized in other acridids like the desert locust, Schistocerca gregaria. nih.govplos.orgresearchgate.net

In Locusta migratoria, the neurohormone (Lom OMP) is a 65-amino acid polypeptide. nih.govresearchgate.net Biochemical analysis has identified two primary acidic isoforms with a calculated isoelectric point (pHi) of 4.87. nih.gov These isoforms exhibit slight differences in molecular mass, with a major peak at 6923.4 Da and a secondary peak at 6907.3 Da. nih.gov This variation is attributed to a single amino acid microheterogeneity at position 26, where serine can be replaced by alanine (B10760859). nih.gov The amino acid composition of Lom OMP is notable for a high concentration of alanine and a complete absence of cysteine, isoleucine, methionine, lysine, and threonine. nih.gov Furthermore, studies using far-ultraviolet circular dichroism have shown that Lom OMP lacks a defined, periodic secondary structure. nih.govresearchgate.net Hydropathy profiling has, however, indicated the presence of three hydrophilic domains within its sequence. researchgate.netresearchgate.net

In the desert locust, Schistocerca gregaria, the OMP molecules (Scg OMPs) display greater diversity with four identified isoforms. researchgate.net These include two long isoforms that correspond to the 65-residue Lom OMP and two shorter isoforms that are missing the initial 13 N-terminal amino acids. researchgate.netresearchgate.net The isoforms also vary by the presence or absence of a Pro-Ala-Ala tripeptide insertion. researchgate.net Despite these structural variations, the OMP sequence is highly conserved between L. migratoria and S. gregaria, showing approximately 85% identity. plos.org

A significant characteristic of OMP is its co-production with another neurohormone. In both L. migratoria and S. gregaria, OMP is encoded on the same precursor mRNA as a corticotropin-releasing factor (CRF)-like diuretic hormone. plos.orgusda.govnih.gov This shared precursor arrangement suggests a coordinated function and regulation of these two distinct peptides.

Table 1: Biochemical Properties of this compound in Locusts

Property	Locusta migratoria (Lom OMP)	Schistocerca gregaria (Scg OMP)	Reference
Origin	Pars intercerebralis / Corpora cardiaca	Pars intercerebralis / Corpora cardiaca	nih.govplos.orgresearchgate.net
Amino Acid Length	65 residues	Long forms (~68 residues), Short forms (~55 residues)	nih.govresearchgate.net
Molecular Mass	6923.4 Da and 6907.3 Da	Not specified	nih.gov
Isoforms	Two (due to Ser/Ala swap at position 26)	Four (two long, two short, with/without PAA insertion)	nih.govresearchgate.net
Secondary Structure	No periodic secondary structure	Not specified	nih.govresearchgate.net
Co-encoded Peptide	CRF-like Diuretic Hormone	CRF-like Diuretic Hormone	plos.orgnih.gov

Regulatory Elements Governing Omp Gene Expression

The expression of the Ovary Maturating Parsin gene is intricately controlled, primarily through its unique genetic structure and spatial localization. The most critical regulatory feature is that OMP is not transcribed from a standalone gene but is part of a precursor gene that also codes for a CRF-like diuretic hormone (DH). nih.govplos.org This co-transcription implies that the regulatory elements controlling the OMP-DH gene promoter dictate the synthesis of both neuropeptides.

Quantitative real-time RT-PCR studies have revealed the spatial expression pattern of the OMP-DH precursor transcripts. nih.govplos.org Expression is predominantly found in the central nervous system, with the highest concentration of transcripts detected in the brain of the locust. nih.govplos.org This aligns with immunocytochemical studies that localized OMP production to specific neurosecretory cells within the pars intercerebralis of the brain. usda.gov

Analysis of the Locusta OMP-DH gene has identified conserved sequences in the putative promoter region. nih.gov These include a TATA box and a core promoter motif that is also found in Drosophila. nih.gov The conservation of these elements suggests a fundamental and evolutionarily maintained mechanism for initiating transcription of the OMP-DH gene. nih.gov

Neuroendocrine Synthesis, Secretion, and Distribution of Ovary Maturating Parsin

Cellular Sites of OMP Biosynthesis and Storage

The production and storage of OMP are localized to specific neurosecretory structures within the insect's cephalic neuroendocrine system.

The biosynthesis of OMP originates in a cluster of neurosecretory cells located in the pars intercerebralis region of the insect brain. nih.govresearchgate.netbritannica.com In the migratory locust, Locusta migratoria, immunohistochemical studies have demonstrated that OMP is co-localized with a corticotropin-releasing factor-like diuretic hormone (CRF/DH) within the same neurosecretory cells. frontiersin.orgplos.org This co-production is further supported by genetic evidence showing that the transcripts for both OMP and CRF-like DH are encoded by the same gene in both Schistocerca gregaria and Locusta migratoria. frontiersin.org

Following its synthesis in the pars intercerebralis, OMP is transported axonally to the corpora cardiaca (CC), which functions as a primary neurohemal organ. nih.govbritannica.com It is specifically stored in the nervous part of the corpora cardiaca before its eventual release. nih.govtaylorfrancis.com The corpora cardiaca serves as the main storage reservoir for OMP and other neurohormones, allowing for their regulated release into the circulatory system. nih.govfrontiersin.orgtau.ac.il

Table 1: Characteristics of Locusta migratoria Ovary Maturating Parsin (Lom-OMP)
Attribute	Description
Name	This compound (OMP)
Source Organism	Locusta migratoria (African Migratory Locust) nih.gov
Primary Synthesis Site	Neurosecretory cells of the Pars Intercerebralis nih.govfrontiersin.org
Storage Site	Nervous Corpora Cardiaca nih.govtaylorfrancis.com
Molecular Nature	Polypeptide, Neuropeptide nih.govtaylorfrancis.com
Size	65 amino acid residues plos.orgtaylorfrancis.com
Molecular Mass	Approximately 6.9 kDa nih.govplos.org
Identified Function	Gonadotropic neurohormone; stimulates oocyte maturation nih.govplos.org

Mechanisms of OMP Release into Hemolymph

The release of OMP from the corpora cardiaca into the hemolymph is a critical step that is precisely controlled to coincide with key reproductive events.

As a neurohormone, the secretion of OMP from the corpora cardiaca is under neural control. Axons originating from the neurosecretory cells in the pars intercerebralis terminate in the corpora cardiaca, where they release their contents into the hemolymph upon receiving appropriate neural stimuli. While the specific triggers for OMP release are complex, some myotropic peptides have been identified as potential releasing factors for neurohormones from the corpora cardiaca, suggesting a hierarchical control system. nih.gov

The release of OMP is not constant but exhibits time-dependent variations that are closely linked to the gonadotropic cycle and the stage of sexual maturation. taylorfrancis.comtau.ac.il Studies in Locusta migratoria show that OMP activity varies during oogenesis. taylorfrancis.com Its release is timed to influence key reproductive processes; for instance, injections of OMP were found to accelerate the appearance of circulating ecdysteroids in the hemolymph, which naturally increase during the first phase of vitellogenesis. nih.gov This indicates that OMP is released and active during this critical period of egg yolk protein deposition. nih.govnih.gov The quantity of OMP stored in the corpora cardiaca also fluctuates depending on the maturation state of the female locust. tau.ac.il

Distribution and Systemic Presence of OMP

Once released from the corpora cardiaca, OMP is distributed systemically via the hemolymph, allowing it to reach its target tissues. plos.orgnih.gov However, the presence of this neurohormone appears to be highly restricted within the insect class. An extensive immunohistochemical study utilizing a polyclonal antiserum against L. migratoria OMP investigated its presence across 40 different insect species belonging to 13 orders. The results showed that OMP-like immunoreactivity was strictly limited to species within the family Acrididae (which includes locusts and grasshoppers) in the order Orthoptera. researchgate.net This suggests that OMP, as originally identified, is not a universally distributed insect gonadotropin but rather a more specialized hormone. researchgate.net

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Physiological Impact of Ovary Maturating Parsin on Ovarian Development and Function

Direct Effects on Oocyte Growth and Maturation Progression

OMP exerts significant influence over the physical growth of oocytes and the timing of their final developmental stages.

OMP functions as a critical coordinator for the final phases of oocyte development. nih.gov Its release is timed to coincide with the period of vitellogenesis, ensuring that the terminal oocytes—those closest to the oviduct—mature properly before ovulation. researchgate.netusda.gov In some insects, the maturation of oocytes occurs in a sequential manner, and factors like OMP are essential for regulating which oocytes undergo development at any given time. researchgate.net By initiating the physiological changes required for yolk deposition and subsequent chorion (eggshell) formation, OMP ensures that oocytes reach full maturity in a coordinated fashion. kuleuven.be

Regulation of Vitellogenesis

Vitellogenesis, the formation and accumulation of yolk, is a complex process heavily regulated by hormonal signals, with OMP being a key stimulator. nih.gov This process involves both the synthesis of yolk protein precursors in the fat body and their subsequent uptake by the developing oocytes. nih.gov

OMP is recognized as a potent stimulator of vitellogenesis. nih.govnih.gov Its primary mechanism involves modulating the synthesis of other hormones, particularly ecdysteroids. researchgate.net Evidence suggests that OMP, acting as an ovary ecdysteroidogenic hormone (OEH), stimulates the ovaries to produce and release ecdysteroids. researchgate.netkuleuven.be These ecdysteroids then travel to the fat body, the insect equivalent of the liver, where they induce the expression of the vitellogenin gene, leading to the synthesis and secretion of vitellogenin into the hemolymph. nih.govkuleuven.be While OMP is a known gonadotropic hormone that stimulates this process, the precise molecular mechanism by which it induces the expression of the vitellogenin gene is not yet fully understood. nih.gov Studies on related neuroparsin molecules in crustaceans have shown that they can directly up-regulate the expression of the vitellogenin gene, providing a potential model for OMP's action. frontiersin.orgnih.gov

Modulation of Ovarian Ecdysteroidogenesis

Research Findings on Ovary Maturating Parsin and Related Neuroparsins

Organism	Hormone	Key Finding	Physiological Impact	Reference(s)
Locusta migratoria (African Locust)	This compound (OMP)	Purified and characterized as a 65 amino acid neurohormone that anticipates ovarian maturation.	Characterization of the hormone.	nih.gov
Schistocerca gregaria (Desert Locust)	This compound (OMP)	Stimulates oocyte growth, likely by inducing ovarian ecdysone (B1671078) production.	Oocyte Growth, Ecdysteroidogenesis	researchgate.net
Locusts (General)	This compound (OMP)	When injected, stimulates vitellogenesis and increases hemolymph ecdysteroid titer.	Vitellogenesis, Ecdysteroidogenesis	nih.gov
Locusta migratoria (African Locust)	This compound (OMP)	Acts independently of Juvenile Hormone (JH) during the period of vitellogenesis.	Vitellogenesis	usda.gov
Mosquitoes (General)	OMP / Ovary Ecdysteroidogenic Hormone (OEH)	Stimulates the synthesis of ecdysteroids in the ovary.	Ecdysteroidogenesis	researchgate.net
Macrobrachium rosenbergii (Freshwater Shrimp)	Neuroparsin 1 & 2 (MrNP1, MrNP2)	Recombinant proteins stimulate vitellogenin (MrVg) gene expression; gene silencing suppresses MrVg, VgR, and CyclinB expression.	Vitellogenin Synthesis, Vitellogenin Uptake	frontiersin.org
Metapenaeus ensis (Shrimp)	Neuroparsin (MeNPLP)	Gene silencing caused a significant decrease in vitellogenin transcript levels in the hepatopancreas and ovary.	Vitellogenin Synthesis	nih.gov

Stimulation of Ecdysteroid Hormone Production by Ovarian Follicles

This compound (OMP) is a gonadotropic neurohormone that plays a pivotal role in initiating reproductive processes in certain insects, most notably in the family of Acrididae (locusts). researchgate.net Research has identified OMP and its homologs, such as the Ovary Ecdysteroidogenic Hormone (OEH) in mosquitoes, as key signaling molecules that act directly on the ovaries. researchgate.netpnas.org Their primary function in this context is to stimulate the ovarian follicles to synthesize and secrete ecdysteroids, a class of steroid hormones essential for female reproduction. nih.govresearchgate.net

In the locust Locusta migratoria, OMP has been shown to have a direct ecdysteroidogenic effect on the ovaries. nih.gov Studies involving the injection of synthetic peptides corresponding to different domains of the OMP molecule revealed that the C-terminal domain is specifically responsible for inducing this hormonal production in the target ovarian tissue. nih.gov The resulting ecdysteroids produced by the locust ovary at the end of an ovarian cycle consist predominantly of ecdysone. researchgate.net The function of OMP is considered a critical trigger, stimulating oocyte growth by inducing this ovarian ecdysone production. researchgate.net

Similarly, in the yellow fever mosquito, Aedes aegypti, the OMP homolog OEH is released from neurosecretory cells in the brain following a blood meal. pnas.orgnih.gov This hormone directly targets the ovaries, inducing them to produce ecdysteroids. pnas.org In vitro bioassays have demonstrated a clear dose-dependent relationship where increasing concentrations of OEH lead to a corresponding increase in ecdysteroid secretion by isolated ovaries. nih.gov This stimulation is a crucial step that links the nutritional cue of a blood meal to the activation of the egg development cascade. pnas.org While OMP and OEH act on the ovaries, research in some ant species has shown that a related neuroparsin can negatively regulate a gene required for ecdysteroid synthesis, indicating a functional divergence of this peptide family across different insect orders. nih.gov

Table 1: Research Findings on Parsin-mediated Ecdysteroid Production

Insect Species	Neuropeptide	Experimental Observation	Reference
Locusta migratoria (African Locust)	This compound (OMP)	The C-terminal domain of OMP was found to induce an ecdysteroidogenic effect on the ovaries.	nih.gov
Schistocerca gregaria (Desert Locust)	This compound (OMP)	OMP stimulates oocyte growth, which is attributed to its ability to induce ovarian ecdysone production.	researchgate.net
Aedes aegypti (Yellow Fever Mosquito)	Ovary Ecdysteroidogenic Hormone (OEH)	OEH, released after a blood meal, directly stimulates ovaries to produce ecdysteroid hormone (ECD).	pnas.orgnih.gov
Aedes aegypti (Yellow Fever Mosquito)	Ovary Ecdysteroidogenic Hormone (OEH)	In vitro assays showed that OEH stimulates ecdysteroid production by ovaries in a dose-dependent manner.	nih.gov

Role of Ecdysteroids in Subsequent Reproductive Processes

A principal function of these ovary-derived ecdysteroids is the regulation of vitellogenesis, the process of yolk protein synthesis and deposition. nih.gov After being released from the ovaries into the hemolymph, ecdysteroids travel to the fat body (an insect organ analogous to the vertebrate liver), stimulating it to synthesize and secrete massive quantities of yolk proteins, primarily vitellogenin. pnas.orgnih.gov In the parasitic wasp Pteromalus puparum, the dynamics of the ecdysteroid titer were shown to be similar to the levels of vitellogenin mRNA in the fat body, indicating that ecdysteroids play a dominant role in regulating vitellogenin synthesis. nih.gov

Following their synthesis in the fat body, ecdysteroids are further required to facilitate the uptake of vitellogenin by the developing oocytes. nih.govusda.gov Ecdysteroid signaling is essential for the growth and differentiation of the follicle epithelial cells that surround the oocyte, which form intercellular spaces to allow for the sequestration of vitellogenin from the hemolymph. nih.gov RNA interference (RNAi) studies in the red flour beetle, Tribolium castaneum, demonstrated that the ecdysone receptor is required for primary oocyte maturation as well as the growth and migration of these follicle cells. nih.gov

Beyond vitellogenesis, ecdysteroids regulate later stages of oogenesis and embryogenesis. In Rhodnius prolixus, knockdown of ecdysteroid signaling components resulted in altered expression of genes responsible for forming the chorion, or eggshell. biologists.com Furthermore, ecdysteroids can influence the final stages of the reproductive cycle, including ovulation and egg-laying. biologists.com Finally, the hormones are often sequestered into the mature eggs, where these maternally-provided ecdysteroids play crucial roles in regulating early embryonic development, ensuring the viability of the next generation. nih.gov

Table 2: Key Reproductive Processes Regulated by Ecdysteroids

Regulated Process	Description	Example Insect Species	Reference
Vitellogenesis	Stimulation of yolk protein (vitellogenin) synthesis in the fat body.	Pteromalus puparum, Aedes aegypti	pnas.orgnih.gov
Oocyte Maturation	Promotion of primary oocyte growth and differentiation of follicular epithelial cells.	Tribolium castaneum, Drosophila melanogaster	nih.govnih.gov
Yolk Protein Uptake	Facilitation of vitellogenin sequestration from the hemolymph into the developing oocyte.	Drosophila melanogaster	usda.gov
Choriogenesis	Regulation of the expression of genes that produce the chorion (eggshell).	Rhodnius prolixus	biologists.com
Ovulation	Involvement in signaling the release of mature eggs from the ovaries.	Rhodnius prolixus	biologists.com
Embryogenesis	Maternally deposited hormone regulates cellular processes in the developing embryo.	Bombyx mori	nih.gov

Mentioned Compounds

Functional Relationship with Corticotropin-Releasing Factor (CRF)-like Diuretic Hormone

A significant functional relationship exists between this compound and the Corticotropin-Releasing Factor (CRF)-like diuretic hormone (CRF/DH), characterized by both close physical association within the nervous system and opposing regulatory effects on reproductive processes.

In locusts such as Locusta migratoria and Schistocerca gregaria, compelling evidence demonstrates the co-localization of OMP and CRF/DH within the same neurosecretory cells of the pars intercerebralis in the brain. frontiersin.org Further molecular studies have revealed that the precursor cDNA of CRF/DH in these species also encodes for an isoform of OMP. frontiersin.org This co-expression from a single precursor gene points towards a tightly coordinated synthesis and release of these two distinct neuropeptides, suggesting a linked, albeit potentially divergent, functional role in the insect's physiology.

Despite their co-expression, OMP and CRF/DH exert antagonistic effects on reproduction in the desert locust, Schistocerca gregaria. While OMP is known to be a gonadotropic hormone, stimulating oocyte growth and vitellogenesis, CRF/DH acts as a gonad-inhibiting factor. frontiersin.org Experimental injection of CRF/DH into adult females resulted in retarded oocyte growth and a decrease in ecdysteroid titers, crucial for vitellogenesis. frontiersin.org Conversely, the knockdown of CRF/DH through RNA interference led to an acceleration of oocyte development. frontiersin.org This antagonistic relationship suggests a sophisticated regulatory mechanism where the stimulatory actions of OMP on reproduction may be modulated or counterbalanced by the inhibitory effects of CRF/DH, allowing for a fine-tuned control of reproductive investment in response to various physiological and environmental cues.

Factor	Effect on Reproduction in Schistocerca gregaria
This compound (OMP)	Stimulatory (Gonadotropic)
CRF-like Diuretic Hormone (CRF/DH)	Inhibitory (Gonad-inhibiting)

Coordination with Juvenile Hormones (JH) and Their Receptors

The interplay between OMP and Juvenile Hormones (JH) is central to the regulation of vitellogenesis and ovarian maturation, showcasing both independent and potentially coordinated actions that drive these critical reproductive events.

Both OMP and JH are pivotal in promoting vitellogenesis, the process of yolk protein synthesis and uptake by developing oocytes. In the migratory locust, Lymria migratoria, OMP has been shown to induce vitellogenesis even in allatectomized females (females with their corpora allata, the source of JH, removed), indicating its ability to stimulate this process independently of JH. OMP achieves this through a dual mechanism: its C-terminal domain stimulates the ovary to produce ecdysteroids, which in turn trigger vitellogenin synthesis in the fat body, while its N-terminal domain acts directly on the fat body to promote vitellogenin production.

While they can act independently, the presence of both hormones during the vitellogenic period suggests a coordinated effort. It is plausible that OMP and JH work in concert to ensure a robust and timely progression of ovarian maturation, potentially acting on different aspects of the vitellogenic process or responding to different internal and external signals to collectively drive egg development.

The direct modulatory effects of OMP on the JH receptor, Methoprene-tolerant (Met), are not yet fully elucidated. However, studies in the desert locust, Schistocerca gregaria, have revealed an intriguing link between JH signaling and neuroparsin levels. Knockdown of the JH receptor Met resulted in a significant increase in the transcript levels of neuroparsins SgNP3 and SgNP4 in the fat body. researchgate.net Given that OMP belongs to the neuroparsin family, this finding suggests a potential feedback loop where the absence of JH signaling could lead to an upregulation of neuroparsins, which may include OMP or closely related peptides. This could represent a compensatory mechanism or a more complex regulatory interplay where the signaling pathways of these two major gonadotropic hormones intersect at the level of gene expression. Further research is needed to determine if OMP directly influences Met activity or if the observed effects are part of a broader, indirect regulatory network.

Integration with Insulin-Like Peptides (ILPs) and Insulin Signaling Pathways

Emerging evidence points to a functional integration of neuroparsins, the family to which OMP belongs, with the insulin/insulin-like peptide signaling (IIS) pathway, a critical regulator of growth, metabolism, and reproduction in insects. In the desert locust, an insulin-related peptide (Scg-IRP) has been shown to stimulate vitellogenesis, with its knockdown leading to reduced vitellogenin transcript levels and smaller oocytes. frontiersin.org Conversely, the knockdown of neuroparsin transcripts resulted in increased vitellogenin levels and larger oocytes, indicating an antagonistic relationship. frontiersin.org

Evolutionary and Comparative Biology of the Parsin Superfamily

Phylogenetic Analysis of Ovary Maturating Parsin within Insect Orders

Phylogenetic analyses reveal a complex evolutionary history of the this compound and its orthologs, collectively known as neuroparsins, across various insect orders. The distribution and sequence divergence of these neuropeptides suggest both conservation of an ancestral gene and lineage-specific adaptations.

Members of the neuroparsin family have been identified in a wide array of insects, including Orthoptera (Locusta migratoria), Hymenoptera (ants and bees), and Diptera (mosquitoes). nih.govnih.gov However, the gene is notably absent from the genomes of Drosophila melanogaster and some of its closely related species, indicating a gene loss event within that specific lineage of flies. nih.govbiorxiv.org

In social Hymenoptera, such as the pharaoh ant (Monomorium pharaonis), neuroparsin A (NPA) expression is tightly linked to reproductive plasticity. nih.gov Comparative transcriptomics have shown that NPA levels are consistently repressed when female ants transition to a reproductive state, suggesting a conserved regulatory role in caste differentiation and social organization across different ant species. nih.gov In contrast, studies in locusts first identified neuroparsins as having anti-gonadotropic functions, specifically inhibiting vitellogenesis. frontiersin.orgbiorxiv.org This functional dichotomy highlights the evolutionary plasticity of the parsin superfamily even within insects.

The table below summarizes the presence and primary reproductive function of neuroparsin orthologs in selected insect orders.

Insect Order	Representative Species	Neuroparsin Ortholog	Primary Reproductive Function	Reference
Orthoptera	Locusta migratoria	Neuroparsin A, B	Anti-gonadotropic; inhibits vitellogenesis	nih.govbiorxiv.org
Hymenoptera	Monomorium pharaonis (Ant)	Neuroparsin A (NPA)	Repressed during reproductive activation; regulates reproductive plasticity	nih.gov
Diptera	Aedes aegypti (Mosquito)	Ovary Ecdysteroidogenic Hormone (OEH)	Pro-gonadotropic; stimulates ecdysone (B1671078) synthesis	frontiersin.orgbiorxiv.org
Diptera	Drosophila melanogaster	Absent	N/A (Gene loss)	nih.govbiorxiv.org

Functional Divergence and Conservation across Arthropod Lineages

While originating from a common ancestral gene, the functions of the parsin superfamily have diverged significantly across different arthropod lineages, particularly between insects and crustaceans. This divergence illustrates how a conserved molecular scaffold can be co-opted to serve distinct, and sometimes opposing, physiological roles in reproductive endocrinology.

In mosquitoes such as Aedes aegypti, a neuroparsin ortholog was identified and named Ovary Ecdysteroidogenic Hormone (OEH). frontiersin.org Unlike the inhibitory role observed in locusts, OEH in mosquitoes is a crucial stimulator of reproduction. biorxiv.org Following a blood meal, OEH is released and acts on the ovaries to stimulate the synthesis and release of ecdysone, the primary steroid hormone that triggers vitellogenesis (yolk protein synthesis) and subsequent egg maturation. biorxiv.org This pro-gonadotropic function in mosquitoes represents a significant functional reversal compared to the anti-gonadotropic activity described in Orthoptera, demonstrating the remarkable evolutionary adaptability of this peptide family.

In crustaceans, neuroparsins also play a vital role in regulating female reproduction, seemingly aligning more with the stimulatory function seen in mosquitoes than the inhibitory one in locusts. Studies in the freshwater shrimp Macrobrachium rosenbergii have led to the cloning of two distinct neuroparsin cDNAs, designated MrNP1 and MrNP2. frontiersin.org

Both MrNP1 and MrNP2 possess the characteristic 12-cysteine residue structure of the neuroparsin family. frontiersin.org Bioassays revealed that both recombinant proteins stimulate the expression of the vitellogenin (MrVg) gene. frontiersin.org Furthermore, silencing the expression of either MrNP1 or MrNP2 through RNA interference resulted in the suppression of genes for vitellogenin (MrVg), its receptor (VgR), and Cyclin B, which is involved in oocyte maturation. frontiersin.org These findings indicate that, in this crustacean species, neuroparsins are essential for promoting vitellogenesis and ovary maturation. The differential expression patterns of MrNP1 and MrNP2 in various tissues and throughout the ovarian cycle suggest they may have distinct but coordinated regulatory roles in this process. frontiersin.org

Implications for Understanding Arthropod Reproductive Endocrinology Evolution

The study of the parsin superfamily across diverse arthropod taxa offers profound insights into the evolution of reproductive endocrinology. The functional plasticity of this neuropeptide family, ranging from anti-gonadotropic in locusts to pro-gonadotropic in mosquitoes and crustaceans, underscores a key evolutionary principle: the co-option and modification of existing signaling molecules for novel or even opposing functions. frontiersin.orgbiorxiv.org

This functional divergence from a structurally conserved peptide highlights how environmental pressures and lineage-specific life history strategies can drive the evolution of endocrine pathways. The neuroparsin-regulated brain-ovary axis appears to be a fundamental and ancient component of arthropod reproduction. nih.gov However, the specific downstream effects of neuroparsin activation have been tailored to fit the reproductive strategies of different groups. In social insects, it was integrated into the regulation of caste-based reproductive plasticity, while in other lineages, it was adapted to either inhibit or stimulate vitellogenesis in response to specific physiological cues like feeding or mating. nih.govbiorxiv.org The relationship between neuroparsins and other key reproductive hormones, such as juvenile hormone and ecdysone, is also highly variable, further illustrating the complex evolutionary tapestry of arthropod endocrine systems. nih.govbiorxiv.org

Advanced Methodological Approaches in Ovary Maturating Parsin Research

Omics Technologies for Comprehensive Analysis

High-throughput "omics" technologies have revolutionized the study of crustacean reproductive endocrinology by enabling a holistic view of the molecular events governing ovarian maturation.

Transcriptome analysis provides a snapshot of the genes being actively expressed in a specific tissue at a particular time. In the context of OMP research, this allows scientists to identify genes that are up- or down-regulated during different stages of ovarian development, offering clues to the molecular pathways OMP may regulate.

By comparing the transcriptomes of ovaries at various maturation stages (e.g., oogonium proliferation, endogenous vitellogenic, and exogenous vitellogenic stages), researchers can identify differentially expressed genes (DEGs) that are critical for this process frontiersin.orgusm.my. For instance, transcriptomic studies in species like the giant river prawn (Macrobrachium rosenbergii) and the Chinese mitten crab (Eriocheir sinensis) have identified numerous genes involved in ovarian development and nutrition metabolism frontiersin.orgnih.gov. These studies have revealed key genes associated with vitellogenesis, the process of yolk protein synthesis and uptake by the oocytes, which is a crucial aspect of ovarian maturation potentially influenced by OMP.

Key findings from transcriptomic studies in crustacean ovarian development include the identification of genes encoding for vitellogenin (Vg) and its receptor (VgR), which are essential for yolk accumulation frontiersin.org. Additionally, genes involved in hormone signaling pathways, such as those for the crustacean hyperglycemic hormone (CHH) family, have been identified in ovary tissues, suggesting a complex interplay of hormonal control over maturation frontiersin.org. For example, in the ridgetail white shrimp (Exopalaemon carinicauda), transcriptome analysis has identified various neuropeptides and their related transcripts within the ovary, highlighting the local production and potential action of these regulatory molecules frontiersin.org. Furthermore, studies have shown that the expression of genes like the forkhead box protein L2 (FoxL2) may play a role in regulating vitellogenin expression in the ovary nih.gov. The application of both PacBio single-molecule real-time (SMRT) sequencing and Illumina RNA-Seq has enabled the generation of high-quality, full-length transcriptomes, providing a more complete picture of the genetic landscape of ovarian maturation frontiersin.org.

Gene/Protein	Function in Ovarian Development	Crustacean Species Studied	Reference
Vitellogenin (Vg)	Yolk precursor protein synthesized in the hepatopancreas and taken up by oocytes.	Macrobrachium rosenbergii, Eriocheir sinensis	frontiersin.orgnih.gov
Vitellogenin receptor (VgR)	Mediates the uptake of vitellogenin into the developing oocytes.	Eriocheir sinensis	frontiersin.org
Crustacean Hyperglycemic Hormone (CHH)	Neuropeptide hormone family involved in the regulation of metabolism and reproduction. Some members may influence vitellogenesis.	Exopalaemon carinicauda	frontiersin.org
Forkhead box protein L2 (FoxL2)	Transcription factor potentially involved in the regulation of vitellogenin gene expression.	Fenneropenaeus merguiensis	nih.gov
Cyclin B	Regulates the cell cycle, which is crucial for oocyte growth and maturation.	Macrobrachium rosenbergii	usm.my

Proteomics and peptidomics focus on the large-scale study of proteins and peptides, respectively. These approaches are instrumental in the discovery and characterization of novel hormones like OMP, as well as in understanding their post-translational modifications, which are often crucial for their biological activity.

Mass spectrometry (MS)-based techniques are central to proteomics and peptidomics nih.gov. These methods allow for the identification and sequencing of peptides and proteins from complex biological samples, such as nervous tissue or hemolymph, where hormones are synthesized and circulated nih.govresearchgate.net. For crustacean neuropeptides, which often lack a comprehensive genomic database, MS is particularly valuable as it does not require prior knowledge of the analyte nih.gov. Top-down mass spectrometry is a powerful approach for characterizing neuropeptides like those in the crustacean hyperglycemic hormone (CHH) family, as it can provide information on post-translational modifications and help distinguish between different isoforms acs.org.

The general workflow for peptidomic analysis in crustaceans involves tissue extraction, peptide enrichment, and subsequent analysis by MS nih.gov. This has been successfully applied to identify a wide range of neuropeptides that modulate diverse physiological functions nih.gov. By applying these techniques to tissues known to be involved in reproductive control, such as the brain and thoracic ganglia, researchers can identify candidate peptides that may function as OMP. Furthermore, quantitative proteomics can be used to compare the proteomes of ovaries at different developmental stages to identify proteins that are differentially abundant, providing insights into the molecular machinery of ovarian maturation.

Functional Genomics and Gene Manipulation Techniques

Functional genomics aims to understand the function of genes and proteins. Gene manipulation techniques are powerful tools in this endeavor, allowing researchers to elucidate the specific roles of genes like the one encoding OMP by either reducing or eliminating their expression.

RNA interference (RNAi) is a widely used technique for silencing gene expression in a sequence-specific manner mdpi.com. In the context of OMP research, RNAi can be used to knock down the expression of the OMP gene or its receptor to observe the resulting effects on ovarian development. This loss-of-function approach provides strong evidence for the physiological role of the targeted gene.

Target Gene	Organism	Observed Phenotype after RNAi	Reference
Vitellogenesis-Inhibiting Hormone (VIH)	Penaeus monodon	Increased ovarian vitellogenin expression.	nih.gov
Cyclin A	Macrobrachium nipponense (female)	Delayed ovarian development.	frontiersin.org
FoxL2	Fenneropenaeus merguiensis	Increased vitellogenin (Vtg) expression.	nih.gov

The CRISPR/Cas9 system is a revolutionary gene-editing tool that allows for precise modifications to an organism's DNA biologists.com. While still an emerging technique in many non-model organisms, CRISPR/Cas9 holds immense potential for OMP research in crustaceans. It can be used to create knockout mutants by introducing insertions or deletions that disrupt the OMP gene, leading to a complete loss of function.

The application of CRISPR/Cas9 in crustaceans has been demonstrated in several species, including the ridgetail white prawn (Exopalaemon carinicauda) and the Chinese mitten crab (Eriocheir sinensis) biologists.com. In E. carinicauda, CRISPR/Cas9 has been used to knock out the gene encoding the insulin-like androgenic gland hormone (IAG), resulting in sex reversal in males nih.govnih.gov. This demonstrates the feasibility of using this technology to study the function of reproductive hormones in crustaceans. The primary method for delivering the CRISPR/Cas9 components into crustacean embryos is microinjection biologists.comresearchgate.net. Although challenging, successful gene editing has been achieved, paving the way for future studies to create OMP knockout lines in relevant model crustacean species. Such models would be invaluable for definitively elucidating the role of OMP in ovarian maturation and for dissecting the downstream pathways it regulates. Alternative delivery methods, such as Receptor-Mediated Ovary Transduction of Cargo (ReMOT Control), are also being explored to improve the efficiency of germline gene editing in arthropods researchgate.netnih.gov.

In Vitro and Ex Vivo Organ Culture Systems for OMP Bioassays

In vitro and ex vivo organ culture systems are essential for developing bioassays to test the biological activity of hormones like OMP. These systems involve maintaining cells or tissues outside of the organism in a controlled environment, allowing for direct assessment of the effects of purified or recombinant hormones.

For OMP research, an ex vivo ovary culture system would be particularly valuable. In such a system, ovarian fragments from a crustacean at a specific developmental stage are maintained in a suitable culture medium. The addition of purified OMP to the culture medium would allow researchers to observe its direct effects on ovarian tissue, such as the stimulation of oocyte growth, yolk uptake, or the expression of maturation-related genes. While the establishment of long-term crustacean cell lines has been challenging, primary cultures of ovarian cells have been reported researchgate.net. The development of such systems for bioassays is crucial for quantifying the biological activity of gonadotropins universiteitleiden.nlnih.gov. For example, in fish, primary cultures of ovarian follicular cells have been successfully used for functional studies, including the analysis of steroidogenesis and gene expression in response to hormonal stimulation nih.gov. Similar approaches in crustaceans would enable the screening of potential OMP candidates and the characterization of their dose-dependent effects on ovarian maturation.

Advanced Immunological and Microscopic Techniques (e.g., Immunohistochemistry)

Advanced immunological and microscopic techniques are pivotal in elucidating the precise cellular and subcellular localization of neurohormones like ovary maturating parsin (OMP). These methods leverage the specificity of antibody-antigen interactions to visualize the distribution and dynamics of target proteins within complex tissues. Techniques such as immunohistochemistry (IHC) and immunoelectron microscopy provide high-resolution insights into the neurosecretory systems that regulate critical physiological processes, including ovarian maturation.

Immunohistochemistry is a powerful technique for detecting the presence and location of specific proteins in tissue sections. nih.govresearchgate.net This method involves the use of antibodies that bind specifically to the protein of interest (in this case, OMP). The antibody is then visualized by attaching a marker, such as a fluorescent dye or an enzyme that produces a colored product. nih.gov This allows researchers to identify the exact cells that are producing or storing the neurohormone. In the context of OMP research, IHC can be used to map the distribution of OMP-producing cells within the pars intercerebralis of the locust brain and to track the transport of OMP along axons to its release sites in the corpora cardiaca.

Electron microscopic immunocytochemistry, specifically the post-embedding immunogold labeling technique, offers an even higher level of resolution, allowing for the subcellular localization of proteins. nih.gov This method was instrumental in a study investigating the cellular localization of OMP and another neurohormone, neuroparsin, in the locust pars intercerebralis-corpora cardiaca system. nih.gov In this approach, ultrathin sections of the tissue are treated with an antiserum specific to OMP. Gold particles, which are electron-dense, are conjugated to a secondary antibody that binds to the primary antibody. When viewed under an electron microscope, these gold particles appear as black dots, revealing the precise location of the OMP within the cell.

Research utilizing these advanced techniques has provided detailed comparative findings between the cells producing this compound and those producing neuroparsin in locusts. nih.gov

Characteristic	This compound (OMP) Producing Cells	Neuroparsin Producing Cells
Paraldehyde Fuchsin Staining	Negative nih.gov	Positive (A-type cells) nih.gov
Vesicle Size	Larger nih.gov	Smaller
Vesicle Number	More numerous nih.gov	Less numerous
Vesicle Electron Density	Greater nih.gov	Lesser
Lysosomal Structures	Fewer nih.gov	More numerous, suggesting different neurosecretory dynamics nih.gov

These findings, made possible by immunogold labeling, demonstrate the distinct nature of the two types of neurosecretory cells within the pars intercerebralis of the locust. nih.gov The differences in vesicle characteristics and the number of lysosomal structures suggest distinct pathways for the synthesis, storage, and degradation of this compound and neuroparsin, reflecting their unique roles in insect physiology. nih.gov Such detailed ultrastructural information is crucial for understanding the regulation of neurohormone release and its impact on processes like ovarian maturation.

Future Directions and Unresolved Questions in Ovary Maturating Parsin Research

Comprehensive Elucidation of Receptor-Ligand Interactions

A pivotal unanswered question in OMP research is the definitive identification and characterization of its receptor(s). While the existence of a specific receptor is implied by OMP's biological activity, its molecular identity, structure, and binding kinetics are yet to be determined. Future investigations will need to focus on isolating and cloning the OMP receptor from the ovarian tissues of relevant insect species, such as the migratory locust (Locusta migratoria), where OMP has been identified nih.gov. Techniques such as affinity chromatography using labeled OMP as bait, followed by mass spectrometry, could be instrumental in identifying the receptor protein. Once identified, comprehensive binding assays will be necessary to determine the affinity and specificity of the OMP-receptor interaction. Understanding the structural basis of this interaction, potentially through X-ray crystallography or cryo-electron microscopy, will provide a detailed blueprint for how OMP initiates its physiological effects.

Dissection of Complete Intracellular Signaling Cascades

Following receptor binding, the intracellular signaling pathways that transduce the OMP signal remain a "black box." It is currently unknown which second messengers (e.g., cyclic AMP, inositol (B14025) phosphates, or calcium ions) are involved and which protein kinase cascades are activated to orchestrate the changes in gene expression and protein synthesis necessary for ovarian maturation. Future research will need to employ a combination of biochemical and molecular approaches to map these pathways. For instance, measuring changes in the levels of potential second messengers in ovarian cells following OMP stimulation can provide initial clues. Subsequently, phosphoproteomic analyses can identify the downstream kinases and other signaling proteins that are activated. Unraveling these cascades is fundamental to understanding how OMP's message is translated into a complex biological response like oocyte maturation. The study of signaling pathways in ovarian follicle development in other organisms, which involves complex cascades including cAMP and cGMP signaling, suggests that the pathways for OMP could be similarly intricate nih.govnih.gov.

Identification of Novel Interaction Partners and Regulatory Modulators

The biological activity of a hormone is often modulated by its interaction with other proteins and regulatory factors. In the context of OMP, it is crucial to identify any such interaction partners that may influence its synthesis, secretion, transport, or signaling. For example, are there binding proteins in the insect hemolymph that protect OMP from degradation and facilitate its transport to the ovaries? Within the target cells, do other proteins interact with the OMP receptor to enhance or dampen the signal? Techniques like co-immunoprecipitation and yeast two-hybrid screening can be employed to discover these novel interaction partners. Identifying these modulators will provide a more nuanced understanding of how OMP activity is regulated within the broader physiological context of the insect. The complexity of protein interactions in ovarian development is highlighted in studies of other organisms where transcription factors like FOXL2 interact with a multitude of partners to regulate folliculogenesis nih.gov.

Understanding of Species-Specific and Context-Dependent Variations in OMP Function

To date, OMP has been primarily associated with the migratory locust nih.gov. A significant area for future research is to investigate the presence and function of OMP or its analogs in other insect species. This comparative approach can reveal evolutionary conservation or divergence of its reproductive role. Furthermore, within a single species, the function of OMP may vary depending on the developmental stage, nutritional status, or environmental conditions of the insect. For instance, the response to OMP might be different in young, pre-reproductive females compared to older, actively reproducing ones. Investigating these species-specific and context-dependent variations will be essential for a holistic understanding of OMP's role in insect reproductive biology.

Applicability of OMP Research for Sustainable Pest Management Strategies (from a fundamental biological understanding perspective)

A deep understanding of the fundamental biology of OMP could pave the way for innovative and sustainable pest management strategies. By targeting OMP signaling, it may be possible to disrupt the reproductive cycle of harmful insect pests. For instance, developing molecules that block the OMP receptor (antagonists) or interfere with its signaling pathway could lead to a reduction in female fecundity mdpi.com. This approach would be highly specific to the target pest, minimizing harm to non-target organisms and the environment. Such strategies, born from a fundamental understanding of insect endocrinology, offer a promising alternative to broad-spectrum insecticides, which can have detrimental effects on ecosystems nih.gov. The development of such targeted approaches requires a thorough understanding of the molecular details of OMP function, underscoring the importance of the future research directions outlined above.

Q & A

Q. How should researchers design longitudinal studies to assess this compound’s long-term impacts on reproductive fitness?

• Methodological Answer : Implement staggered cohort designs to minimize attrition bias. Use non-invasive biomarkers (e.g., hormone metabolites in excretions) for repeated sampling. Include environmental variability (e.g., temperature gradients) to mimic natural conditions .